Bromine-82

Specification

• CAS No.: 14686-69-2
• Molecular Formula: BrH
• Molecular Weight: 82.9248 g/mol
• IUPAC Name: bromane
• Standard InChI: InChI=1S/BrH/h1H/i1+2
• Standard InChI Key: CPELXLSAUQHCOX-NJFSPNSNSA-N
• Isomeric SMILES: [82BrH]
• SMILES: Br
• Canonical SMILES: Br

Introduction

Physical and Nuclear Properties

Basic Physical Properties

Bromine-82 shares chemical properties with stable bromine but has distinct nuclear characteristics. The fundamental properties of Bromine-82 are summarized in Table 1.

Table 1: Basic Properties of Bromine-82

Property	Value
Molecular Formula (as hydrogen bromide)	BrH
CAS Registry Number	14686-69-2
Molecular Weight	82.9248 g/mol
Atomic Weight	81.916804119
Synonyms	82Br, (~82~Br)Hydrogen bromide, Bromine isotope of mass 82

The compound exists in various chemical forms, with potassium bromide (K82Br) being a common form used in radiochemical applications. As a halogen, Bromine-82 exhibits properties intermediate between chlorine and iodine, consistent with periodic trends.

Nuclear Properties and Decay Characteristics

Bromine-82 undergoes beta decay with secondary gamma emission. Its nuclear properties are crucial for understanding its behavior in various applications and are detailed in Table 2.

Table 2: Nuclear Properties of Bromine-82

Property	Value
Half-life	35.282(7) hours (approximately 1.47 days)
Decay Mode	Beta emission (β-)
Decay Energy	3.0931(10) MeV
Daughter Nuclide	Krypton-82 (82Kr)
Decay Probability	100%
Spin	5
Parity	-1
Mass Excess	-77.496465 MeV
Binding Energy	8.682468 MeV
Magnetic Moment	1.627 μ

The beta decay of Bromine-82 involves the transformation of a neutron into a proton with the emission of an electron (β- particle) and an antineutrino. This decay process is accompanied by secondary gamma radiation, which facilitates its detection in various applications.

Nuclear Isomer

Bromine-82 possesses a metastable nuclear isomer, designated as Bromine-82m (82mBr). This isomeric state has distinct properties from the ground state, as shown in Table 3.

Table 3: Properties of Bromine-82m

Property	Value
Excitation Energy	45.9492(10) keV
Half-life	6.13(5) minutes
Spin	2-
Decay Modes	Beta decay to 82Kr (2.4%) and Isomeric transition to 82Br (97.6%)
Decay Energy	3.139 MeV (β-) and 0.046 MeV (isomeric transition)

The metastable isomer predominantly decays to the ground state of Bromine-82 through isomeric transition (97.6%), with a smaller fraction undergoing beta decay directly to Krypton-82.

Isotopic Relationships

Bromine-82 has significant relationships with other nuclides, particularly those with the same neutron number (isotones) or the same mass number (isobars). These relationships are important in nuclear physics and are presented in Table 4.

Table 4: Isotones and Isobars of Bromine-82

Isotones (N=47)	Isobars (A=82)
79Ge	82Cu
80As	82Zn
81Se	82Ga
82Br	82Ge
83Kr	82As
84Rb	82Se
85Sr	82Br
	82Kr
	82Rb
	82Sr
	82Y
	82Zr
	82Nb
	82Mo

These isotonic and isobaric relationships provide valuable insights into nuclear structure and stability patterns.

Production Methods

Several methods exist for producing Bromine-82, each with specific advantages and considerations. The primary production methods are described below.

Neutron Activation

Neutron activation represents the most common method for producing Bromine-82. This process involves the irradiation of a stable bromine isotope (Bromine-81) with neutrons in a nuclear reactor. The nuclear reaction can be represented as:

$^{81}\text{Br} + n \rightarrow ^{82}\text{Br} + \gamma$

This method is advantageous due to its relatively simple process and high yield. Typically, potassium bromide (KBr) is used as the target material, which after irradiation yields potassium bromide with radioactive bromine (K82Br).

A specific example from the literature describes irradiating approximately 5g of potassium bromide salt in a nuclear reactor for 240 minutes with a neutron flux of 109 n cm-2 s-1. The specific activity of the produced Bromine-82 depends on the irradiation time, with 6-hour irradiation providing sufficient activity for most applications.

Alpha-Particle Induced Nuclear Reactions

An alternative production method involves bombarding arsenic targets with alpha particles. The reactions can be represented as:

$^{75}\text{As} + \alpha \rightarrow ^{78}\text{Br} + n$
$^{75}\text{As} + \alpha \rightarrow ^{77}\text{Br} + 2n$
$^{75}\text{As} + \alpha \rightarrow ^{76}\text{Br} + 3n$

Research has examined these reactions from their respective thresholds up to 37 MeV. Using the stacked-foil technique with thin sediments of elemental arsenic powder, researchers have determined optimal energy ranges for producing specific bromine isotopes. For instance, Bromine-77 can be produced isotopically pure using alpha particles in the energy range of 25 to 17 MeV, with a yield of 9.1 MBq/μAh.

This method has the advantage of using monoisotopic arsenic as a target, which is relatively inexpensive and easily prepared, with straightforward chemical separation procedures that don't require recovering the target material.

Electrochemical Method

An electrochemical approach has been developed for producing Bromine-82 in organic phase for industrial applications. This method involves the electrochemical oxidation reaction of bromide ions, typically in the form of potassium bromide (KBr) that has been neutron-activated.

The process requires supplying voltage to the system to reach the oxidation potential of bromide ions, converting them from Br- to Br2. The resulting bromine can then be inserted into the carbon chain of petroleum-derived oils, creating useful radiotracers for industrial applications.

This electrochemical synthesis represents a non-spontaneous reaction where the migration of chemical species depends on the applied voltage. Samples taken at intervals during the process can be analyzed using gamma spectrometry to determine the yield and efficiency of the production method.

Applications of Bromine-82

Due to its nuclear properties and chemical behavior, Bromine-82 finds applications in various fields, from medicine to industry.

Medical Research Applications

In medical research, Bromine-82 serves as a valuable radiotracer. Unlike the more commonly used halogens like fluorine-18 or iodine isotopes, bromine forms more stable bonds in organic molecules, making it suitable for certain specialized applications.

One notable application involves using Bromine-82 to study gamma-aminobutyrate (GABA) receptor-mediated halide exchange into membrane vesicles from rat cerebral cortex. The short-lived radionuclide enables tracking of transmembrane halide flux in millisecond and second time regions using quench-flow techniques. Advantages of using Bromine-82 over Chlorine-36 include its shorter lifetime, which reduces contamination and disposal problems, higher counting efficiency due to secondary radiation, and the ability to measure with both gamma and beta counters.

Bromine-82 has potential therapeutic applications as well. As a beta-emitter with a half-life of 35.2 hours, it could be utilized for therapy, while its metastable isomer Bromine-80m might be employed for Auger-therapy.

Industrial Applications

In industrial settings, Bromine-82 functions as an effective radiotracer for studying flow patterns and process dynamics. A documented application includes its use in studying flow patterns in sugar clarifiers. In this application, radioactive Bromine-82 was employed to trace the movement of raw sugar solution through a subsider. The experiment revealed that the raw solution first traveled to the bottom of the subsider before rising as a progressively more diffuse layer through mixing with solutions above and below.

The ability to track the radioactive bromine enabled detailed visualization of flow patterns that would otherwise be difficult to observe. Such industrial applications benefit from Bromine-82's moderate half-life, which allows sufficient time for measurements while minimizing long-term contamination issues.